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Compound of Interest

Compound Name: 6-Nitropiperonal

Cat. No.: B016318 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 6-Nitropiperonal. It offers a procedural, step-by-

step approach to ensure safe handling, from initial preparation to final disposal, aligning with

the highest laboratory safety standards.

Chemical Identifier and Properties

Property Value Source

CAS Number 712-97-0 [1][2][3][4]

Molecular Formula C8H5NO5 [1][2][3][4]

Molecular Weight 195.13 g/mol [1][2][3][4]

Appearance Yellow powder/solid [1][3]

Melting Point 93-94 °C [2][4][5]

Purity ≥ 97% [2][3][4]

Solubility
Slightly soluble in DMSO and

Ethanol (with heating)
[5]

Sensitivity Air and light sensitive [6][5]

Hazard Identification and Precautionary Measures
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6-Nitropiperonal is classified as a hazardous substance with the following primary concerns[6]

[5]:

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][6]

Physical Hazards: None identified.[6]

Environmental Hazards: No known significant environmental hazards.[6]

The signal word for this chemical is Warning[6].

Precautionary Statements[5]:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash face, hands, and any

exposed skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear

protective gloves, protective clothing, and eye/face protection.[5]

Storage: Store in a well-ventilated place and keep the container tightly closed.[6] It should be

stored in a dry, cool place, protected from direct sunlight and air exposure[6][5].

Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety

when handling 6-Nitropiperonal.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn.[7][8][9]

Inspect gloves for any signs of

degradation before use.

Contaminated gloves can be

dangerous due to the

accumulation of the chemical.

[10]

Eye and Face Protection
Safety glasses with side

shields or goggles

To protect against dust

particles and splashes, safety

glasses are essential.[9] For

activities with a higher risk of

splashing, a face shield worn

over safety glasses is required.

[7][8]

Respiratory Protection N95 dust mask or a respirator

An N95 dust mask is

recommended for handling the

powder.[2][4] If engineering

controls like a fume hood are

not sufficient to keep exposure

below permissible limits, a

respirator is necessary.[7]

Body Protection Laboratory coat

A lab coat should be worn to

protect the skin and personal

clothing from contamination.[7]

Footwear Closed-toe shoes

Shoes that cover the entire

foot are required to protect

against spills.[7][10]

Standard Operating Procedure for Handling 6-
Nitropiperonal
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The following workflow outlines the standard procedure for safely handling 6-Nitropiperonal in
a laboratory setting.

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Set Up in Ventilated Area

Gather Materials

Weigh 6-Nitropiperonal

Transfer to Container

Dissolve in Solvent

Decontaminate Work Area

Dispose of Chemical Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Standard workflow for handling 6-Nitropiperonal.

Experimental Protocol: Weighing and Preparing a
Solution
This protocol details the steps for accurately weighing 6-Nitropiperonal powder and preparing

a solution.

Preparation:

Ensure you are wearing the appropriate PPE: lab coat, safety glasses, and chemical-

resistant gloves.

Perform all operations within a certified chemical fume hood or a well-ventilated area.

Place a weigh boat on an analytical balance and tare it.

Weighing:

Carefully scoop the desired amount of 6-Nitropiperonal powder onto the weigh boat.

Avoid creating dust.

Record the exact weight.

Solution Preparation:

Transfer the weighed powder into a suitable flask or beaker.

Add the desired solvent (e.g., DMSO, Ethanol) to the container.

If necessary, gently heat the solution while stirring to aid dissolution, as it is slightly soluble

with heating[5].

Cleanup:
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Properly dispose of the weigh boat and any contaminated materials in the designated solid

chemical waste container.

Clean the work area thoroughly.

Remove PPE and wash your hands.

Emergency Procedures
First Aid Measures[6]:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.

If on skin: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. Seek medical attention if irritation persists.

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Seek medical attention.

If swallowed: Clean mouth with water and get medical attention.

Spill Response

In the event of a spill, follow this emergency workflow:
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Spill Emergency Workflow

Alert Others in the Area

Evacuate if Necessary

Assess the Spill

Contain the Spill

Clean Up with Absorbent Material

Dispose of Contaminated Material

Decontaminate the Area

Click to download full resolution via product page

Caption: Emergency workflow for a 6-Nitropiperonal spill.

Disposal Plan
All waste containing 6-Nitropiperonal must be treated as hazardous chemical waste.
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Solid Waste:

Collect any unused 6-Nitropiperonal powder and contaminated materials (e.g., weigh

boats, gloves, absorbent pads) in a clearly labeled, sealed container for solid chemical

waste.

Liquid Waste:

Solutions of 6-Nitropiperonal should be collected in a designated, sealed container for

liquid chemical waste.

Disposal:

All waste containers must be disposed of through an approved waste disposal plant,

following all local and institutional regulations[6]. Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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